Cas no 1214366-45-6 ((5-Fluoro-2-nitrophenyl)methanamine hydrochloride)

• Product Name: (5-Fluoro-2-nitrophenyl)methanamine hydrochloride
• CAS No: 1214366-45-6
• MF: C₇H₈ClFN₂O₂
• MW: 206.602024078369
• CID: 4990164
• PubChem ID: 50988697
• Update Time: 2025-10-29

(5-Fluoro-2-nitrophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-nitrophenyl)methanamine hydrochloride
• (5-FLUORO-2-NITROPHENYL)METHANAMINE HCL
• 5-Fluoro-2-nitrobenzylamine hydrochloride
• CS-0173264
• Y12494
• 1214366-45-6
• BS-52430
• (5-fluoro-2-nitrophenyl)methanamine;hydrochloride
• Z1263529640
• EN300-67049
• 1-(5-fluoro-2-nitrophenyl)methanamine hydrochloride
• (5-FLUORO-2-NITROPHENYL)METHANAMINEHCL
• (5-Fluoro-2-nitrophenyl)methanamine hydrochloride

• Inchi： 1S/C7H7FN2O2.ClH/c8-6-1-2-7(10(11)12)5(3-6)4-9;/h1-3H,4,9H2;1H
• InChI Key： RAOWLYZZQLYYTA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.0258334g/mol
• Monoisotopic Mass: 206.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Additional information on (5-Fluoro-2-nitrophenyl)methanamine hydrochloride

Recent Advances in the Application of (5-Fluoro-2-nitrophenyl)methanamine Hydrochloride (CAS: 1214366-45-6) in Chemical Biology and Pharmaceutical Research

The compound (5-Fluoro-2-nitrophenyl)methanamine hydrochloride (CAS: 1214366-45-6) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine derivative, characterized by its fluoro and nitro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, underscoring its importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (5-Fluoro-2-nitrophenyl)methanamine hydrochloride as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized this compound to introduce a fluorine atom at a strategic position, enhancing the binding affinity and selectivity of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, suggesting that the fluorine substitution pattern plays a critical role in molecular recognition.

In the field of antimicrobial research, a team from the University of Cambridge reported the synthesis of novel quinolone derivatives using (5-Fluoro-2-nitrophenyl)methanamine hydrochloride as a key intermediate. The resulting compounds showed potent activity against multidrug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The presence of the fluorine atom was found to significantly improve membrane permeability, while the nitro group facilitated interactions with bacterial DNA gyrase.

Recent advancements in chemical biology have also explored the use of this compound in the development of fluorescent probes for cellular imaging. A 2024 Nature Chemical Biology publication described a series of environment-sensitive fluorophores derived from (5-Fluoro-2-nitrophenyl)methanamine hydrochloride. These probes exhibited remarkable Stokes shifts and excellent photostability, making them particularly useful for long-term live-cell imaging studies. The fluorine atom was shown to enhance the probes' lipophilicity, improving their cellular uptake without compromising fluorescence quantum yield.

From a synthetic chemistry perspective, several improved protocols for the preparation and handling of (5-Fluoro-2-nitrophenyl)methanamine hydrochloride have been reported. A recent Organic Process Research & Development article detailed an optimized large-scale synthesis method that achieved 85% yield while minimizing the formation of byproducts. The authors emphasized the importance of controlled reaction conditions to prevent decomposition of the sensitive nitro group during the synthetic process.

Looking forward, the unique chemical properties of (5-Fluoro-2-nitrophenyl)methanamine hydrochloride continue to inspire innovative applications in drug discovery. Current research efforts are focusing on its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and covalent inhibitors, where its reactive amine group and fluorine substitution pattern offer distinct advantages. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.